Cas no 61559-37-3 (1,7-Methanonaphthalen-6(2H)-one, octahydro-)

• Product Name: 1,7-Methanonaphthalen-6(2H)-one, octahydro-
• CAS No: 61559-37-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 474834
• PubChem ID: 71394598
• Update Time: 2025-04-19

1,7-Methanonaphthalen-6(2H)-one, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,7-Methanonaphthalen-6(2H)-one, octahydro-
• CTK2D7441
• 61559-37-3
• DTXSID50816279
• Octahydro-1,7-methanonaphthalen-6(2H)-one

• Inchi： 1S/C11H16O/c12-11-6-8-3-1-2-7-4-9(11)5-10(7)8/h7-10H,1-6H2
• InChI Key： OXJZUDQGMBTIJA-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC3CC1CC32

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07